Cas no 73600-90-5 (Tetrodotoxin,11-[(carboxymethyl)amino]-11-deoxy-, labeled with tritium (9CI))

• Product Name: Tetrodotoxin,11-[(carboxymethyl)amino]-11-deoxy-, labeled with tritium (9CI)
• CAS No: 73600-90-5
• MF: C₁₃H₂₀N₄O₉
• MW: 376.319303512573
• CID: 575769
• PubChem ID: 156020
• Update Time: 2025-04-19

Tetrodotoxin,11-[(carboxymethyl)amino]-11-deoxy-, labeled with tritium (9CI) Chemical and Physical Properties

Names and Identifiers

• Tetrodotoxin,11-[(carboxymethyl)amino]-11-deoxy-, labeled with tritium (9CI)
• 73600-90-5
• Tetrodotoxin, 11-((carboxymethyl)amino)-11-deoxy-, labeled with tritium

• Inchi： 1S/C13H20N4O9/c14-10-16-8(21)4-6-11(23,2-15-1-3(18)19)7-5(20)12(4,17-10)9(22)13(24,25-6)26-7/h4-9,15,20-24H,1-2H2,(H,18,19)(H3,14,16,17)
• InChI Key： RSCVPTMBAMYFEH-UHFFFAOYSA-N
• SMILES： O1C2(C(C34C(C(C(CNCC(=O)O)(C1C3C(N=C(N)N4)O)O)O2)O)O)O

Computed Properties

• Exact Mass: 376.12302823g/mol
• Monoisotopic Mass: 376.12302823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.4
• Topological Polar Surface Area: 219Ų